Cas no 16021-20-8 (o-propylethylbenzene)

• Product Name: o-propylethylbenzene
• CAS No: 16021-20-8
• MF: C₁₁H₁₆
• MW: 148.244743347168
• CID: 865969
• PubChem ID: 519210
• Update Time: 2025-04-19

o-propylethylbenzene Chemical and Physical Properties

Names and Identifiers

• o-propylethylbenzene
• 1-ethyl-2-propylbenzene
• 1-Ethyl-2-n-propylbenzene

• Inchi： 1S/C11H16/c1-3-7-11-9-6-5-8-10(11)4-2/h5-6,8-9H,3-4,7H2,1-2H3
• InChI Key： DMUVQFCRCMDZPW-UHFFFAOYSA-N
• SMILES： C1(C=CC=CC=1CC)CCC

Computed Properties

• Exact Mass: 148.12528
• Monoisotopic Mass: 148.125200510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 96.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes